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Introduction

AMB841 is a potent and irreversible agonist of the cannabinoid receptor type 1 (CB1), which is
abundantly expressed in the central nervous system and plays a crucial role in modulating
neurotransmission.[1][2][3] Its unique covalent binding mechanism makes it a valuable tool for
investigating the long-lasting effects of CB1 receptor activation on neuronal activity.[1][2][3]
These application notes provide a comprehensive overview of the use of AM841 in
electrophysiological studies, particularly focusing on its effects on cultured hippocampal
neurons. Detailed protocols for cell culture and whole-cell patch-clamp recordings are provided
to facilitate the design and execution of experiments aimed at elucidating the functional
consequences of sustained CB1 receptor agonism.

Mechanism of Action

AMB841 acts as a covalent agonist at the CB1 receptor.[1][2][3] This irreversible binding leads to
a prolonged activation of the receptor, which, in neurons, typically results in the inhibition of
neurotransmitter release. The primary mechanism involves the activation of G-protein-coupled
inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium
channels, leading to hyperpolarization of the presynaptic terminal and a reduction in excitatory
postsynaptic currents (EPSCSs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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